Cas no 1350824-25-7 (4-Cyclohexyl-4-methoxypiperidine)

• Product Name: 4-Cyclohexyl-4-methoxypiperidine
• CAS No: 1350824-25-7
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 4695911
• Update Time: 2025-10-28

4-Cyclohexyl-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexyl-4-methoxypiperidine
• C1(CCCCC1)C1(CCNCC1)OC

• Inchi： 1S/C12H23NO/c1-14-12(7-9-13-10-8-12)11-5-3-2-4-6-11/h11,13H,2-10H2,1H3
• InChI Key： CCHOGYYJCAJSDN-UHFFFAOYSA-N
• SMILES： O(C)C1(CCNCC1)C1CCCCC1

Computed Properties

• Exact Mass: 197.177964357 g/mol
• Monoisotopic Mass: 197.177964357 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3
• Molecular Weight: 197.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Cyclohexyl-4-methoxypiperidine

4-Cyclohexyl-4-methoxypiperidine: A Comprehensive Overview

4-Cyclohexyl-4-methoxypiperidine (CAS No. 1350824-25-7) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the piperidine family, a class of six-membered cyclic amines, and its structure incorporates a cyclohexyl group and a methoxy substituent at the 4-position of the piperidine ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 4-Cyclohexyl-4-methoxypiperidine involves a multi-step process that typically begins with the preparation of the piperidine ring. One common approach is the Gabriel synthesis, which utilizes phthalimide derivatives to form the amine backbone. Subsequent alkylation steps introduce the cyclohexyl and methoxy groups at the desired positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

One of the most notable applications of 4-Cyclohexyl-4-methoxypiperidine is in drug discovery. Its rigid structure and functional groups make it an ideal scaffold for designing bioactive molecules. For instance, researchers have explored its potential as a lead compound for developing analgesics, anti-inflammatory agents, and neuroprotective drugs. A study published in *Journal of Medicinal Chemistry* highlighted its ability to modulate ion channels, a key target for treating chronic pain conditions.

In addition to its pharmacological applications, 4-Cyclohexyl-4-methoxypiperidine has found utility in materials science. Its ability to form stable macrocycles has led to its use in constructing self-assembled monolayers and stimuli-responsive polymers. These materials exhibit promising properties for sensing applications, such as detecting changes in temperature or pH levels.

Recent studies have also focused on understanding the stereochemical properties of 4-Cyclohexyl-4-methoxypiperidine. Using advanced NMR techniques and computational modeling, scientists have elucidated the conformational preferences of this molecule under various conditions. These insights are crucial for optimizing its performance in catalytic reactions and drug delivery systems.

The environmental impact of 4-Cyclohexyl-4-methoxypiperidine has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to ensure sustainable use in industrial processes. Findings from *Environmental Science & Technology* suggest that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemical intermediates.

In conclusion, 4-Cyclohexyl-4-methoxypiperidine (CAS No. 1350824-25-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.